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Compound Name: 4-Hydroxy-N-phenylbenzamide

CAS No.: 14121-97-2

Cat. No.: B2821895
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Executive Summary & Compound Profile
User Query: "Why does 4-Hydroxy-N-phenylbenzamide precipitate when I dilute my DMSO

stock into cell culture media, and how can I fix it?"

The Core Issue: 4-Hydroxy-N-phenylbenzamide (C₁₃H₁₁NO₂) presents a classic "brick dust"

solubility profile.[1][2][3][4][5][6] Its rigid amide backbone facilitates strong intermolecular

hydrogen bonding, while the two aromatic rings provide high lipophilicity (LogP ~2.3–2.7).[3][5]

Although soluble in organic solvents (DMSO, DMF), it possesses extremely low thermodynamic

solubility in neutral aqueous buffers (pH 7.4).[4][5]
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The phenolic hydroxyl group (pKa ~9.[3][5][6]5) offers a route for solubility enhancement via pH

adjustment, but this is often incompatible with biological assays.[5] Therefore, successful

handling requires strict adherence to kinetic solubility protocols or encapsulation strategies.[5]

[6]

Physicochemical Snapshot
Property Value / Characteristic

Relevance to
Troubleshooting

Chemical Structure
Amide linker between Phenol

and Aniline

Rigid planar structure

promotes crystallization.[1][2]

[3][4][5][6]

Molecular Weight 213.23 g/mol
Small molecule, but high lattice

energy.[1][2][3][4]

LogP (Octanol/Water) ~2.3 – 2.7 (Predicted)

Moderately lipophilic; prefers

membranes/proteins over

water.[1][2][3][4][5]

pKa (Phenolic OH) ~9.5 – 9.8

Neutral at physiological pH

(7.4); Soluble anion at pH >

10.[1][2][3][4][5]

Water Solubility < 0.1 mg/mL (Neutral pH)

Critical: Likely to precipitate

upon rapid aqueous dilution.[1]

[2][3][4][5]

DMSO Solubility > 50 mg/mL

Excellent stock solvent, but

creates "supersaturation" risks

upon dilution.[1][2][3][4]

Troubleshooting Guides & FAQs
Module A: The "Crash Out" Phenomenon (Precipitation)
[3][4][7]
Q1: My compound precipitates immediately when adding the DMSO stock to PBS/Media. Why?

A: You are encountering the limit of Kinetic Solubility. When a concentrated DMSO stock (e.g.,
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10 mM) is added to water, the DMSO disperses instantly.[3] The hydrophobic solute molecules

are left "stranded" in a high-dielectric environment (water) before they can disperse.[1][2][3][4]

[5][6] They rapidly aggregate to lower their surface energy, forming a precipitate.[5][6]

The Fix: The "Intermediate Dilution" Protocol Do not jump from 100% DMSO to 1% DMSO in

one step.

Prepare Stock: 10 mM in anhydrous DMSO.

Intermediate Step: Dilute 1:10 into a "transition solvent" (e.g., Ethanol or 50% PEG-

400/Water) to create a 1 mM working solution.[3][4][5][6]

Final Step: Dilute this working solution into your assay media.[3][4][5][6]

Why this works: It lowers the concentration gradient and prevents the local shock that

triggers nucleation.[5][6]

Q2: Can I heat the solution to dissolve the precipitate? A:Proceed with caution. While heat

increases solubility, 4-Hydroxy-N-phenylbenzamide is chemically stable (amide bond), but

the phenolic group is susceptible to oxidation at high temperatures in air, turning the solution

pink/brown (quinone formation).[1][2][3][4][5]

Recommendation: If you must heat, do not exceed 50°C and use a sealed vessel. If a

precipitate has already formed in a biological buffer, heating is rarely effective because the

re-dissolution rate is too slow.[5][6] Filter and re-prepare is the only safe option.[5][6]

Module B: pH and Formulation Strategies
Q3: Can I use NaOH to dissolve it? A:Yes, but only for specific applications. The phenolic

proton is acidic (pKa ~9.5).

Protocol: Adding 1 equivalent of NaOH (or adjusting pH to >10.5) will deprotonate the phenol

to the phenolate anion (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""

class="inline ng-star-inserted">

), increasing water solubility by orders of magnitude.[1][2][3][5]
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Warning: This is toxic to cells.[5][6][7] Only use this method for non-biological analytical

standards or chemical synthesis.[3][4][5][6]

Q4: How do I achieve high concentrations (e.g., for animal dosing) without DMSO toxicity? A:

Use Complexation rather than cosolvents.[4][5] Simple cosolvents (PEG/Tween) often fail to

keep this compound stable long-term.[1][2][3][4][5][6]

Gold Standard:2-Hydroxypropyl-ngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""

class="inline ng-star-inserted">

-cyclodextrin (HP-

-CD).[1][2][3][5][6]

Mechanism:[1][4][5][8] The hydrophobic phenyl rings of 4-Hydroxy-N-phenylbenzamide
fit inside the cyclodextrin torus, shielding them from water while the CD's outer shell

renders the complex soluble.[1][2][3][4][5][6]

Recipe: Prepare 20% (w/v) HP-ngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

-CD in water.[1][2][3][5][6] Add compound. Sonicate for 30 mins. This can typically
solubilize 1–5 mg/mL.[3][4][5][6]

Step-by-Step Experimental Workflows
Workflow 1: Preparation of Stable Assay Stocks (Cell
Culture)[3][4][5]

Weighing: Weigh 2.13 mg of 4-Hydroxy-N-phenylbenzamide.

Primary Solubilization: Add 1.0 mL of anhydrous DMSO (freshly opened or stored over

molecular sieves). Vortex until clear. (Concentration: 10 mM).[3][4][5][6]

QC Check: Inspect for floating micro-crystals under a light source.

Storage: Aliquot into amber glass vials (protect from light/oxidation). Store at -20°C.

Note: Do not store diluted aqueous stocks; prepare fresh.[2][3][5][6]
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Workflow 2: Serial Dilution for IC50 Determination
Objective: Avoid "crash out" at high concentrations in the plate.[5][6][9]

Plate Layout: Use a polypropylene (PP) v-bottom plate for dilutions (compounds stick to

polystyrene).[2][3][4][5][6]

Dilution Series: Perform 3-fold serial dilutions in 100% DMSO first.

Transfer: Transfer 1

L of the DMSO series into 199

L of culture media in the assay plate.

Result: Final DMSO concentration is 0.5% (tolerable for most cells).[3][4][5][6]

Mixing: Mix immediately and vigorously after transfer.[3][5][6] Do not let the DMSO drop sit

on the surface.[5][6]

Visual Troubleshooting Logic
The following diagram illustrates the decision process for solvent selection based on your

application.
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Key

Start: 4-Hydroxy-N-phenylbenzamide
(Solid Powder)

What is your application?

Biological Assay
(Cells/Enzymes)

In Vivo Dosing
(Animal Model) Analytical Std / Synthesis

Dissolve in 100% DMSO
(Max 50-100 mM)

Use Excipients:
20% HP-Beta-Cyclodextrin
or PEG400/Saline (10:90)

Adjust pH > 10.5
(Deprotonate Phenol)

Dilution Step:
Keep DMSO < 1% final

Precipitation Observed?

Proceed to Assay

No

Use Intermediate Dilution
(e.g., 1:10 in Ethanol first)

Yes

Safe Path Critical Decision

Click to download full resolution via product page

Caption: Decision matrix for solubilizing 4-Hydroxy-N-phenylbenzamide. Note the divergence

between biological (neutral pH) and chemical (high pH) handling.[3][4][5]
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1621.[2][3][4][5] (Source for HP-

-CD protocols).

Di, L., & Kerns, E. H. (2016).[5] Drug-Like Properties: Concepts, Structure Design and

Methods. Elsevier.[3][4][5][6] (Reference for "Brick Dust" molecules and kinetic solubility).

Disclaimer:This guide is for research purposes only. 4-Hydroxy-N-phenylbenzamide is not

approved for human therapeutic use.[1][2][3][4][5][6] Always consult the Safety Data Sheet

(SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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